Cas no 1311314-26-7 (1-(phenylsulfanyl)cyclopropylmethanamine)
1-(phenylsulfanyl)cyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- [1-(phenylsulfanyl)cyclopropyl]methanamine
- 1-(phenylsulfanyl)cyclopropylmethanamine
-
- Inchi: 1S/C10H13NS/c11-8-10(6-7-10)12-9-4-2-1-3-5-9/h1-5H,6-8,11H2
- InChI Key: XVHVQEQFDFBYTE-UHFFFAOYSA-N
- SMILES: C1(SC2=CC=CC=C2)(CN)CC1
Computed Properties
- Exact Mass: 179.077
- Monoisotopic Mass: 179.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.3A^2
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 290.8±13.0 °C at 760 mmHg
- Flash Point: 129.7±19.8 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1-(phenylsulfanyl)cyclopropylmethanamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(phenylsulfanyl)cyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | LCC31426-50 mg |
[1-(Phenylsulfanyl)cyclopropyl]methanamine |
1311314-26-7 | 50mg |
$115.50 | 2023-01-04 | ||
| Biosynth | LCC31426-100 mg |
[1-(Phenylsulfanyl)cyclopropyl]methanamine |
1311314-26-7 | 100MG |
$185.00 | 2023-01-04 | ||
| Biosynth | LCC31426-250 mg |
[1-(Phenylsulfanyl)cyclopropyl]methanamine |
1311314-26-7 | 250MG |
$347.50 | 2023-01-04 | ||
| Biosynth | LCC31426-500 mg |
[1-(Phenylsulfanyl)cyclopropyl]methanamine |
1311314-26-7 | 500MG |
$555.00 | 2023-01-04 | ||
| Biosynth | LCC31426-1000 mg |
[1-(Phenylsulfanyl)cyclopropyl]methanamine |
1311314-26-7 | 1g |
$890.00 | 2023-01-04 | ||
| TRC | B481545-25mg |
[1-(phenylsulfanyl)cyclopropyl]methanamine |
1311314-26-7 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B481545-50mg |
[1-(phenylsulfanyl)cyclopropyl]methanamine |
1311314-26-7 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B481545-250mg |
[1-(phenylsulfanyl)cyclopropyl]methanamine |
1311314-26-7 | 250mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-73815-0.05g |
[1-(phenylsulfanyl)cyclopropyl]methanamine |
1311314-26-7 | 95.0% | 0.05g |
$45.0 | 2025-02-20 | |
| Enamine | EN300-73815-0.1g |
[1-(phenylsulfanyl)cyclopropyl]methanamine |
1311314-26-7 | 95.0% | 0.1g |
$67.0 | 2025-02-20 |
1-(phenylsulfanyl)cyclopropylmethanamine Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-(phenylsulfanyl)cyclopropylmethanamine
1-(Phenylsulfanyl)cyclopropylmethanamine: A Comprehensive Overview
The compound 1-(phenylsulfanyl)cyclopropylmethanamine, identified by the CAS number 1311314-26-7, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of organosulfur compounds, which have gained considerable attention in recent years due to their unique properties and versatile functionalities. The structure of this molecule comprises a cyclopropane ring substituted with a phenylsulfanyl group and a methanamine moiety, making it a valuable substrate for further chemical modifications and explorations.
Recent studies have highlighted the importance of organosulfur compounds in drug discovery and material science. The phenylsulfanyl group, in particular, has been shown to enhance the bioavailability and stability of drugs, making it a desirable component in medicinal chemistry. The cyclopropane ring, on the other hand, introduces strain into the molecule, which can be harnessed to design more potent and selective bioactive agents. This combination of structural features makes 1-(phenylsulfanyl)cyclopropylmethanamine a promising candidate for further research in areas such as enzyme inhibition, receptor targeting, and material synthesis.
In terms of synthesis, 1-(phenylsulfanyl)cyclopropylmethanamine can be prepared through various routes, including nucleophilic substitution, cyclopropanation reactions, and coupling chemistry. One notable approach involves the reaction of phenyl mercaptide with appropriately substituted alkyl halides in the presence of a base. This method not only ensures high yields but also allows for fine-tuning of the substituents to achieve desired properties. Researchers have also explored alternative methods involving transition metal catalysts to facilitate more efficient and selective syntheses.
The structural integrity of 1-(phenylsulfanyl)cyclopropylmethanamine has been thoroughly investigated using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into the conformational preferences of the molecule and its electronic properties. For instance, the cyclopropane ring exhibits significant ring strain, which can influence its reactivity in various chemical transformations. Additionally, the sulfur atom in the phenylsulfanyl group contributes to the molecule's polarizability, enhancing its interaction with biological targets.
One of the most exciting developments involving 1-(phenylsulfanyl)cyclopropylmethanamine is its application in medicinal chemistry. Researchers have demonstrated that this compound can serve as a scaffold for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. For example, derivatives of this compound have shown potential as inhibitors of histone deacetylases (HDACs), which are known to play a critical role in gene regulation and cancer progression.
Beyond its medicinal applications, 1-(phenylsulfanyl)cyclopropylmethanamine has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have explored the integration of this compound into polymer frameworks to enhance their conductivity and stability under various environmental conditions.
In conclusion, 1-(phenylsulfanyl)cyclopropylmethanamine, with its CAS number 1311314-26-7, represents a versatile and intriguing molecule with vast potential across multiple disciplines. Its structural features, synthetic accessibility, and functional versatility make it an invaluable tool for researchers in chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.
1311314-26-7 (1-(phenylsulfanyl)cyclopropylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)